Cas no 957490-68-5 (3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid)

• Product Name: 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
• CAS No: 957490-68-5
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• MDL: MFCD04970292
• CID: 1079711
• PubChem ID: 6484396
• Update Time: 2025-04-20

3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
• 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-isoxazole-5-carboxylic acid
• 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylicacid
• A916604
• 3-(1-ethyl-3-methylpyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
• CHEMBL1610771
• LS-03308
• DTXSID50424454
• MFCD04970292
• 957490-68-5
• MLS000716703
• AKOS000303258
• CS-0315347
• 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
• SMR000278220
• HMS2660M20
• 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid(SALTDATA: FREE)
• ALBB-009876
• STK342039
• 5-isoxazolecarboxylic acid, 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-

• MDL： MFCD04970292
• Inchi： 1S/C10H11N3O3/c1-3-13-5-7(6(2)11-13)8-4-9(10(14)15)16-12-8/h4-5H,3H2,1-2H3,(H,14,15)
• InChI Key： NSPMVACWQJCBIU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2=CN(CC)N=C2C)=N1

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 451.1±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C